Cas no 700851-33-8 (2-4-(2,6-dimethylphenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-4-(2,6-dimethylphenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide
• CAS No: 700851-33-8
• MF: C₂₁H₂₇N₃O₂
• MW: 353.457985162735
• CID: 6408366
• PubChem ID: 2200363
• Update Time: 2025-05-27

2-4-(2,6-dimethylphenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(2,6-dimethylphenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide
• HMS2819H07
• 2-(4-(2,6-dimethylphenyl)piperazin-1-yl)-N-(4-methoxyphenyl)acetamide
• 2-[4-(2,6-dimethylphenyl)piperazin-1-yl]-N-(4-methoxyphenyl)acetamide
• AKOS000604683
• 700851-33-8
• SMR000524608
• 2-[4-(2,6-Dimethyl-phenyl)-piperazin-1-yl]-N-(4-methoxy-phenyl)-acetamide
• F1757-0181
• MLS001202945
• CHEMBL1599074
• Z274554794

• Inchi： 1S/C21H27N3O2/c1-16-5-4-6-17(2)21(16)24-13-11-23(12-14-24)15-20(25)22-18-7-9-19(26-3)10-8-18/h4-10H,11-15H2,1-3H3,(H,22,25)
• InChI Key： FCSHAUKHCQCVTM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CN1CCN(C2=C(C)C=CC=C2C)CC1

Computed Properties

• Exact Mass: 353.21032711g/mol
• Monoisotopic Mass: 353.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-4-(2,6-dimethylphenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide

Comprehensive Overview of 2-4-(2,6-dimethylphenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide (CAS No. 700851-33-8)

The compound 2-4-(2,6-dimethylphenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide (CAS No. 700851-33-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a piperazine core with acetamide and methoxyphenyl moieties, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific receptors, which could lead to breakthroughs in treating neurological and metabolic disorders.

In recent years, the demand for novel small-molecule compounds like 2-4-(2,6-dimethylphenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide has surged, driven by advancements in precision medicine and personalized therapeutics. This compound's structure-activity relationship (SAR) is a hot topic in academic circles, with studies focusing on its binding affinity and selectivity. The integration of computational chemistry and AI-driven drug design has further accelerated its exploration, aligning with the growing trend of digital transformation in pharmaceuticals.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 2-4-(2,6-dimethylphenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide?" Preliminary research suggests its relevance in modulating dopamine and serotonin receptors, which are critical in managing conditions like anxiety, depression, and Parkinson's disease. However, rigorous clinical trials are still needed to validate these hypotheses. Another trending query is: "How does the methoxyphenyl group influence the compound's bioavailability?" This highlights the community's focus on pharmacokinetics and drug delivery optimization.

The synthesis of 2-4-(2,6-dimethylphenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide involves multi-step organic reactions, often requiring catalysts and high-purity reagents. Its CAS No. 700851-33-8 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers. The compound's molecular weight and logP value are also frequently analyzed, as they are crucial for understanding its ADME properties (Absorption, Distribution, Metabolism, and Excretion).

From an industrial perspective, the scalability of producing 2-4-(2,6-dimethylphenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide is a key consideration. Companies are investing in green chemistry approaches to minimize environmental impact while maintaining yield efficiency. This aligns with the broader push toward sustainable pharmaceutical manufacturing, a topic dominating industry conferences and publications.

In summary, 2-4-(2,6-dimethylphenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide (CAS No. 700851-33-8) represents a promising candidate for future therapeutics, with its mechanistic versatility and structural novelty driving ongoing research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the next generation of bioactive molecules.